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Compound Name: 2,6-Pyridinedimethanamine

CAS No.: 34984-16-2

Cat. No.: B2918685 Get Quote

Introduction: The Versatility of the 2,6-Disubstituted
Pyridine Scaffold
The pyridine ring is a fundamental heterocyclic scaffold in medicinal chemistry, prized for its

presence in numerous natural products and pharmaceuticals.[1][2] Its unique electronic

properties and ability to act as a hydrogen bond acceptor make it a privileged structure in drug

design. Within this class of compounds, 2,6-disubstituted pyridines serve as exceptional

building blocks for creating molecules with diverse biological activities. 2,6-
Pyridinedimethanamine, and its precursors like 2,6-bis(bromomethyl)pyridine, are particularly

valuable starting materials.[3][4] The two primary amine functionalities provide reactive sites for

the construction of more complex molecules, including Schiff bases and ligands for metal

complexes. This guide will explore the application of 2,6-pyridinedimethanamine in the

development of novel anticancer and antimicrobial agents, providing detailed protocols for their

synthesis and biological evaluation.

Application I: Schiff Base Derivatives as Potent
Antimicrobial Agents
Schiff bases, characterized by the presence of an azomethine (-C=N-) group, are a class of

compounds with a broad spectrum of biological activities, including antibacterial and antifungal
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properties.[5][6] The synthesis of Schiff bases from 2,6-pyridinedimethanamine or its

derivatives allows for the introduction of various functionalities that can modulate the

antimicrobial potency of the final compound.

The rationale behind using 2,6-pyridinedimethanamine derivatives as a scaffold for

antimicrobial Schiff bases lies in the ability of the resulting compounds to chelate metal ions,

which can be crucial for the survival and proliferation of microbial pathogens.[7] By

sequestering essential metal ions, these compounds can disrupt critical enzymatic processes in

bacteria and fungi. Furthermore, the imine bond in Schiff bases has been shown to be essential

for their biological activity.[5]

A general workflow for the development of these antimicrobial agents is outlined below:
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Synthesis Phase

Biological Evaluation

Outcome

2,6-Pyridinedimethanamine Derivative

Schiff Base Condensation

Aromatic/Heterocyclic Aldehyde

Purified Schiff Base Derivative

Antimicrobial Susceptibility Testing
(e.g., Broth Dilution, Agar Diffusion)

Data Analysis
(MIC, Zone of Inhibition)

Lead Compound Identification
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Ligand Synthesis Complexation

Mechanism of Action

2,6-Pyridinedimethanamine
Schiff Base Ligand (L)

[M(L)(X)n] Complex

Metal(II) Salt
(e.g., Cu(NO₃)₂, Zn(NO₃)₂)

Cancer Cell

Increased ROS Production

Uptake

Induction of Apoptosis

Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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